Cas no 1807004-48-3 (2-(Aminomethyl)-3-(difluoromethyl)-4-hydroxy-6-(trifluoromethyl)pyridine)

• Product Name: 2-(Aminomethyl)-3-(difluoromethyl)-4-hydroxy-6-(trifluoromethyl)pyridine
• CAS No: 1807004-48-3
• MF: C₈H₇F₅N₂O
• MW: 242.145999193192
• CID: 4804949
• Update Time: 2025-07-02

2-(Aminomethyl)-3-(difluoromethyl)-4-hydroxy-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-(difluoromethyl)-4-hydroxy-6-(trifluoromethyl)pyridine

• Inchi： 1S/C8H7F5N2O/c9-7(10)6-3(2-14)15-5(1-4(6)16)8(11,12)13/h1,7H,2,14H2,(H,15,16)
• InChI Key： QOSCGNDHMAKJHL-UHFFFAOYSA-N
• SMILES： FC(C1C(C=C(C(F)(F)F)NC=1CN)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 369
• XLogP3: 0.5
• Topological Polar Surface Area: 55.1

Additional information on 2-(Aminomethyl)-3-(difluoromethyl)-4-hydroxy-6-(trifluoromethyl)pyridine

Introduction to 2-(Aminomethyl)-3-(difluoromethyl)-4-hydroxy-6-(trifluoromethyl)pyridine (CAS No. 1807004-48-3)

2-(Aminomethyl)-3-(difluoromethyl)-4-hydroxy-6-(trifluoromethyl)pyridine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1807004-48-3, represents a sophisticated molecular structure that integrates multiple functional groups, making it a promising candidate for various biochemical applications. The presence of an aminomethyl side chain, combined with difluoromethyl, hydroxy, and trifluoromethyl substituents on a pyridine core, endows this molecule with distinct chemical properties that are of great interest to researchers exploring novel therapeutic agents.

The pyridine ring itself is a heterocyclic aromatic structure that serves as a common scaffold in many bioactive molecules. Its stability and ability to participate in hydrogen bonding make it an ideal platform for drug design. In particular, the aminomethyl group introduces a nucleophilic center that can engage in various chemical reactions, such as condensation or coupling reactions, which are pivotal in the synthesis of more complex pharmaceutical intermediates. The difluoromethyl and trifluoromethyl groups, on the other hand, are known for their ability to modulate metabolic pathways and enhance binding affinity to biological targets, which are critical factors in drug efficacy.

The hydroxy group at the 4-position adds another layer of reactivity, enabling further derivatization through oxidation or reduction processes. This structural diversity makes 2-(Aminomethyl)-3-(difluoromethyl)-4-hydroxy-6-(trifluoromethyl)pyridine a versatile building block for medicinal chemists. Recent advancements in computational chemistry have allowed researchers to predict the pharmacokinetic properties of this compound with greater accuracy, suggesting potential applications in the development of small-molecule inhibitors for enzymes involved in inflammatory and infectious diseases.

In the realm of medicinal chemistry, the synthesis of this compound has been optimized to achieve high yields and purity levels, which are essential for subsequent biological testing. Modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the pyridine core efficiently. The introduction of fluorinated substituents has been particularly challenging but rewarding, as these groups often improve the pharmacological profile of drug candidates by increasing lipophilicity and reducing metabolic degradation.

One of the most compelling aspects of 2-(Aminomethyl)-3-(difluoromethyl)-4-hydroxy-6-(trifluoromethyl)pyridine is its potential role in addressing unmet medical needs. Current research indicates that derivatives of this compound may exhibit inhibitory activity against certain kinases and proteases that are overexpressed in cancer cells. The combination of fluorinated groups with a pyridine scaffold is particularly attractive because it mimics natural bioactive molecules while introducing modifications that enhance drug-like properties. Preclinical studies have begun to explore the efficacy of analogs with similar structures in animal models, providing preliminary evidence for their therapeutic potential.

The development of novel antibiotics is another area where this compound shows promise. Antibiotic resistance remains a significant global health challenge, necessitating the discovery of new antimicrobial agents. The unique structural features of 2-(Aminomethyl)-3-(difluoromethyl)-4-hydroxy-6-(trifluoromethyl)pyridine could contribute to the design of molecules that disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Researchers are leveraging high-throughput screening techniques to identify derivatives with potent antibacterial activity, with the hope of identifying candidates for further development into new treatments.

Environmental considerations also play a role in the study of this compound. While fluorinated compounds are widely used in pharmaceuticals due to their favorable properties, their environmental impact must be carefully evaluated. Sustainable synthetic routes and green chemistry principles are being incorporated into the production process to minimize waste and reduce energy consumption. Additionally, biodegradability studies are being conducted to assess how these compounds behave in natural ecosystems once released.

The future directions for research on 2-(Aminomethyl)-3-(difluoromethyl)-4-hydroxy-6-(trifluoromethyl)pyridine include exploring its role in neurodegenerative diseases and chronic inflammatory conditions. Preliminary data suggest that modifications to its structure could lead to compounds with neuroprotective or anti-inflammatory effects. Collaborative efforts between academia and industry are essential to translate these findings into clinical applications that benefit patients worldwide.

In conclusion,2-(Aminomethyl)-3-(difluoromethyl)-4-hydroxy-6-(trifluoromethyl)pyridine (CAS No. 1807004-48-3) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and diverse reactivity make it a valuable tool for drug discovery across multiple therapeutic areas. As our understanding of its properties continues to grow, so too does its promise as a precursor for next-generation therapeutics.